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Compound of Interest

Compound Name: Regaloside C

Cat. No.: B047254 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the aqueous solubility of Regaloside C.

Frequently Asked Questions (FAQs)
Q1: What is Regaloside C and why is its solubility in aqueous solutions a concern?

Regaloside C is a glycerol glucoside isolated from plants of the Lilium genus, known for its

anti-inflammatory and cardiomyocyte protective properties.[1][2][3] Like many natural products,

Regaloside C has limited solubility in water, which can pose a significant challenge for its use

in biological assays, preclinical studies, and formulation development.[4] Achieving an

appropriate concentration in aqueous buffers is crucial for obtaining reliable experimental

results and ensuring bioavailability.

Q2: What are the known solvents for Regaloside C?

Regaloside C is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO),

Chloroform, Dichloromethane, Ethyl Acetate, Acetone, Pyridine, Methanol, and Ethanol.[3][5] A

high solubility of 100 mg/mL in DMSO has been reported.[1][6]

Q3: I am observing precipitation of Regaloside C when I dilute my DMSO stock solution with

an aqueous buffer. What should I do?
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This is a common issue known as "precipitation upon dilution." It occurs when a drug that is

highly soluble in a non-aqueous solvent (like DMSO) is introduced into an aqueous medium

where it is poorly soluble. To address this, consider the following troubleshooting steps:

Reduce the final concentration: The most straightforward approach is to lower the final

concentration of Regaloside C in your aqueous solution.

Use a co-solvent system: Employing a mixture of solvents can enhance solubility. Specific

protocols for Regaloside C using co-solvents are detailed below.

Incorporate a surfactant: Surfactants can help to keep the compound in solution by forming

micelles.

Utilize cyclodextrins: These molecules can form inclusion complexes with poorly soluble

compounds, increasing their aqueous solubility.

Gentle heating and sonication: Applying gentle heat (e.g., to 37°C) and using an ultrasonic

bath can aid in the dissolution process.[1]

Troubleshooting Guide: Improving Regaloside C
Aqueous Solubility
This guide provides structured approaches to overcome common solubility challenges

encountered during experiments with Regaloside C.

Initial Solubility Troubleshooting Workflow
The following diagram illustrates a general workflow for addressing solubility issues with

Regaloside C.
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Caption: A workflow for troubleshooting the aqueous solubility of Regaloside C.

Experimental Protocols for Enhancing Regaloside C
Solubility
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Here are detailed protocols for preparing aqueous solutions of Regaloside C for experimental

use.

Protocol 1: Co-Solvent System
This method utilizes a combination of DMSO, PEG300, and Tween-80 to improve the solubility

of Regaloside C in a saline solution.[2]

Materials:

Regaloside C

DMSO (Dimethyl Sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline solution (0.9% NaCl)

Procedure:

Prepare a stock solution of Regaloside C in DMSO (e.g., 25 mg/mL).

In a clean vial, add the required volume of the DMSO stock solution.

Add PEG300 to the vial. For a final solution with 10% DMSO and 40% PEG300, you would

add 4 volumes of PEG300 for every 1 volume of DMSO stock. Mix thoroughly.

Add Tween-80 to the mixture. For a final concentration of 5% Tween-80, add 0.5 volumes of

Tween-80. Mix until the solution is clear.

Add the saline solution to reach the final desired volume. For a final solution with 45% saline,

add 4.5 volumes of saline.

The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline. This protocol can achieve a Regaloside C concentration of at least 2.5 mg/mL.[2]
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Protocol 2: Cyclodextrin-Based Formulation
This protocol uses a sulfobutylether-β-cyclodextrin (SBE-β-CD) to enhance the aqueous

solubility of Regaloside C.[2]

Materials:

Regaloside C

DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline solution (0.9% NaCl)

Procedure:

Prepare a stock solution of Regaloside C in DMSO (e.g., 25 mg/mL).

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

In a clean vial, add the required volume of the DMSO stock solution.

Add the 20% SBE-β-CD in saline solution to the DMSO stock. For a final solution with 10%

DMSO, you would add 9 volumes of the SBE-β-CD solution for every 1 volume of the DMSO

stock.

Mix thoroughly until the solution is clear. This method can achieve a Regaloside C
concentration of at least 2.5 mg/mL.[2]

Quantitative Data Summary
The following tables summarize the solubility of Regaloside C and the composition of the

enhancement protocols.

Table 1: Regaloside C Solubility in Various Solvents
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Solvent Solubility Reference

DMSO 100 mg/mL [1][6]

Chloroform Soluble [5]

Dichloromethane Soluble [5]

Ethyl Acetate Soluble [5]

Acetone Soluble [5]

Methanol Soluble [3]

Ethanol Soluble [3]

Pyridine Soluble [3]

Table 2: Formulations for Enhanced Aqueous Solubility of Regaloside C

Formulation Component Percentage
Final
Regaloside C
Concentration

Reference

Co-Solvent

System
DMSO 10% ≥ 2.5 mg/mL [2]

PEG300 40%

Tween-80 5%

Saline 45%

Cyclodextrin

System
DMSO 10% ≥ 2.5 mg/mL [2]

20% SBE-β-CD

in Saline
90%

Mechanisms of Solubility Enhancement
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The following diagrams illustrate the principles behind the recommended solubility

enhancement techniques.

Co-Solvency and Micellar Solubilization

Co-Solvency Mechanism Micellar Solubilization (Surfactants)
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Caption: Mechanisms of co-solvency and micellar solubilization for enhancing drug solubility.

Cyclodextrin Inclusion Complex Formation

Regaloside C
(Hydrophobic Guest)

Inclusion Complex
(Increased Aqueous Solubility)

Cyclodextrin (SBE-β-CD)
(Hydrophilic Exterior, 
Hydrophobic Cavity)

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b047254?utm_src=pdf-body-img
https://www.benchchem.com/product/b047254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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